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Compound of Interest

Compound Name: Ferimzone

Cat. No.: B166972 Get Quote

Disclaimer: The following information provides a general framework for the safe disposal of

Ferimzone. It is imperative for all personnel to consult their institution's Environmental Health

and Safety (EHS) department and adhere to all applicable federal, state, and local regulations.

This guide is intended to supplement, not replace, site-specific protocols.

Ferimzone is a pyrimidine hydrazone fungicide used in agricultural applications.[1][2][3] Due to

its chemical nature and associated hazards, proper disposal is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. Ferimzone is harmful if

swallowed and causes serious eye irritation.[2] Some formulations or solutions of Ferimzone
may also be flammable.[4]

Chemical and Physical Properties of Ferimzone
The following table summarizes key quantitative data for Ferimzone, which is essential for its

proper handling and waste profiling.
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Property Value

Molecular Formula C₁₅H₁₈N₄

Molecular Weight 254.33 g/mol [1][2]

Melting Point 172-177°C[1]

Boiling Point 421.088°C at 760 mmHg[1]

Flash Point 208.467°C[1]

Density 1.094 g/cm³[1]

Water Solubility 162 mg/L (at 30°C)[5]

Step-by-Step Disposal Procedures
The recommended procedure for disposing of Ferimzone and its associated waste is through

a certified hazardous waste management program. Direct chemical neutralization in a standard

laboratory setting is not advised without validated protocols and appropriate safety controls due

to the potential for hazardous reactions and byproducts.

Step 1: Personal Protective Equipment (PPE)

Before handling Ferimzone for any purpose, including disposal, ensure the following PPE is

worn:

Eye Protection: Tight-sealing safety goggles or a face shield if there is a risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.

Body Protection: A laboratory coat and, if necessary, additional protective clothing to prevent

skin exposure.

Step 2: Waste Identification and Segregation

Properly classify and segregate all waste streams containing Ferimzone.
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Solid Waste: This includes unused or expired pure Ferimzone, contaminated lab materials

(e.g., weigh boats, wipes, contaminated silica gel), and disposable PPE.

Liquid Waste: This includes solutions containing Ferimzone and rinsate from cleaning

contaminated glassware or containers.

Segregation: Keep Ferimzone waste separate from other chemical waste streams unless

instructed otherwise by your EHS department. Halogenated and non-halogenated waste

should generally be kept separate.

Step 3: Containerization and Labeling

Use Compatible Containers: Store Ferimzone waste in designated, leak-proof containers

that are compatible with the chemical.

Label Clearly: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Ferimzone," the approximate concentration, and any

relevant hazard symbols (e.g., "Toxic"). Include the date when waste was first added to the

container.

Step 4: Temporary Storage

Store sealed hazardous waste containers in a cool, dry, and well-ventilated area designated

for hazardous waste storage.

Ensure the storage area has secondary containment to capture any potential leaks.

Keep away from heat, sparks, open flames, and incompatible materials.[4]

Step 5: Final Disposal

Contact EHS: Notify your institution's EHS department or your designated hazardous waste

management provider to arrange for the collection and disposal of the waste.

Documentation: Complete all required waste disposal forms and inventories as per your

institution's and regulatory requirements.

Do Not: Never dispose of Ferimzone down the drain or in the regular trash.[6]
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Protocol for Empty Container Disposal
Empty containers that held Ferimzone must be decontaminated before they can be disposed

of or recycled. An empty container can be as hazardous as a full one due to residual

chemicals.[6]

Triple-Rinsing Protocol:

Initial Drain: While wearing appropriate PPE, empty the container of all remaining

Ferimzone into the designated hazardous waste container. Allow the container to drain for at

least 30 seconds.

First Rinse: Fill the empty container approximately one-quarter full with a suitable solvent

(e.g., a solvent in which Ferimzone is soluble, such as acetonitrile or ethanol).[5] Secure the

cap and shake the container for at least 30 seconds.

Collect Rinsate: Pour the rinse solvent (rinsate) into a designated hazardous waste container

for liquid waste. Allow the container to drain completely.

Second and Third Rinses: Repeat the rinsing and collection steps two more times to ensure

thorough decontamination.

Final Steps: After the final rinse, allow the container to air dry completely. Puncture the

container to prevent reuse. The defaced and triple-rinsed container may now be disposed of

according to institutional guidelines, which may include disposal as non-hazardous waste or

recycling if a specific program is available.[6]

Disposal Workflow and Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Ferimzone waste in a laboratory setting.
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Ferimzone Waste Disposal Workflow

Ferimzone Waste Generated
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Ferimzone Spill Response Plan

Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Carefully Collect Contaminated
Material into a Sealable Container

Label as 'Hazardous Waste:
Ferimzone Spill Debris'

Decontaminate Spill Area
(Collect cleaning materials as waste)

Dispose of Waste via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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